Cas no 870065-92-2 (Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)-)

Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)- structure
870065-92-2 structure
Product Name:Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)-
CAS No:870065-92-2
MF:C7H2ClF4NO2
MW:243.54289484024
CID:1859133
PubChem ID:57215871
Update Time:2025-04-21

Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)-
    • 2-chloro-4-fluoro-1-nitro-3-trifluoromethylbenzene
    • 3-chloro-1-fluoro-4-nitro-2-(trifluoromethyl)benzene
    • 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)benzene
    • SCHEMBL3291265
    • DB-149559
    • 870065-92-2
    • AKOS040768435
    • Inchi: 1S/C7H2ClF4NO2/c8-6-4(13(14)15)2-1-3(9)5(6)7(10,11)12/h1-2H
    • InChI Key: SHKACKZLTPLGLE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 242.9710186Da
  • Monoisotopic Mass: 242.9710186Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8Ų

Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)- Related Literature

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